99-69-4

beta-Alanine, N-(2-carboxyethyl)-N-nitro-

• CAS RN:
• 99-69-4

• Formula:
• C6H10N2O6

• InChI:
• InChI=1S/C6H10N2O6/c9-5(10)1-3-7(8(13)14)4-2-6(11)12/h1-4H2,(H,9,10)(H,11,12)

• InChIKey:
• MXPYFZODOSRODU-UHFFFAOYSA-N

• Beta-Alanine, N-(2-carboxyethyl)-N-nitro- is a useful research compound. Its molecular formula is C6H10N2O6 and its molecular weight is 206.15 g/mol. The purity is usually 95%.

5-(Dimethylamino)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 5499-69-4

• Formula:
• C13H15N3O

• InChI:
• InChI=1S/C13H15N3O/c1-10-12(9-17)13(15(2)3)16(14-10)11-7-5-4-6-8-11/h4-9H,1-3H3

• InChIKey:
• NJDSPCHTYKBODV-UHFFFAOYSA-N

• 5-(Dimethylamino)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C13H15N3O and its molecular weight is 229.28 g/mol. The purity is usually 95%.

2-Aminopentanenitrile

In Stock

• CAS RN:
• 5699-69-4

• Formula:
• C5H10N2

• InChI:
• InChI=1S/C5H10N2/c1-2-3-5(7)4-6/h5H,2-3,7H2,1H3

• InChIKey:
• RPMBPYXLPIWSFJ-UHFFFAOYSA-N

• 2-aminopentanenitrile is a nitrile that is pentanenitrile in which one of the alpha-hydrogens is replaced by an amino group. It is a primary amino compound and an aliphatic nitrile.

Phenyl N-methyl-N-phenylcarbamate

• CAS RN:
• 13599-69-4

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-15(12-8-4-2-5-9-12)14(16)17-13-10-6-3-7-11-13/h2-11H,1H3

• InChIKey:
• XMKAIGDUODXFEL-UHFFFAOYSA-N

• Phenyl N-methyl-N-phenylcarbamate is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

2,3,4,7-Tetramethoxyphenanthrene

• CAS RN:
• 97399-69-4

• Formula:
• C18H18O4

• InChI:
• InChI=1S/C18H18O4/c1-19-13-7-8-14-11(9-13)5-6-12-10-15(20-2)17(21-3)18(22-4)16(12)14/h5-10H,1-4H3

• InChIKey:
• SZWNNHPMXYWRRE-UHFFFAOYSA-N

• 2,3,4,7-Tetramethoxyphenanthrene is a natural product found in Bletilla striata with data available.

[4-(4-Chlorophenyl)sulfonyl-6-methylquinolin-3-yl]-phenylmethanone

Usually In Stock

• CAS RN:
• 872199-69-4

• Formula:
• C23H16ClNO3S

• InChI:
• InChI=1S/C23H16ClNO3S/c1-15-7-12-21-19(13-15)23(29(27,28)18-10-8-17(24)9-11-18)20(14-25-21)22(26)16-5-3-2-4-6-16/h2-14H,1H3

• InChIKey:
• SYDHHNGYRMBOKU-UHFFFAOYSA-N

• [4-(4-Chlorophenyl)sulfonyl-6-methylquinolin-3-yl]-phenylmethanone is a useful research compound. Its molecular formula is C23H16ClNO3S and its molecular weight is 421.9. The purity is usually 95%.

2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-methyl-N-(1-methylpiperidin-4-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 893999-69-4

• Formula:
• C23H32N4O3

• InChI:
• InChI=1S/C23H32N4O3/c1-5-26(6-2)21(28)16-27-15-19(18-9-7-8-10-20(18)27)22(29)23(30)25(4)17-11-13-24(3)14-12-17/h7-10,15,17H,5-6,11-14,16H2,1-4H3

• InChIKey:
• GTYGKYOJKANPBZ-UHFFFAOYSA-N

• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-methyl-N-(1-methylpiperidin-4-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C23H32N4O3 and its molecular weight is 412.534. The purity is usually 95%.

1,3,7-Triazaspiro[4.4]nonane-2,4-dione

In Stock

• CAS RN:
• 908099-69-4

• Formula:
• C6H9N3O2

• InChI:
• InChI=1S/C6H9N3O2/c10-4-6(1-2-7-3-6)9-5(11)8-4/h7H,1-3H2,(H2,8,9,10,11)

• InChIKey:
• YRYCOOMEQSXVLJ-UHFFFAOYSA-N

• 1,3,7-Triazaspiro[4.4]nonane-2,4-dione is a useful research compound. Its molecular formula is C6H9N3O2 and its molecular weight is 155.15 g/mol. The purity is usually 95%.

Cyclohexanecarboxylic acid, 4-(carboxyamino)-, 1-methyl ester, trans- (9CI)

• CAS RN:
• 128699-69-4

• Formula:
• C9H15NO4

• InChI:
• InChI=1S/C9H15NO4/c1-14-8(11)6-2-4-7(5-3-6)10-9(12)13/h6-7,10H,2-5H2,1H3,(H,12,13)

• InChIKey:
• RTJRATYRCXHDRN-UHFFFAOYSA-N

• Cyclohexanecarboxylic acid, 4-(carboxyamino)-, 1-methyl ester, trans- (9CI), also known as Cyclohexanecarboxylic acid, 4-(carboxyamino)-, 1-methyl ester, trans- (9CI), is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.222. The purity is usually 95%.

5-{[(2-chlorophenyl)methyl]sulfanyl}-2-[(1H-indol-3-yl)methyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one

In Stock

• CAS RN:
• 958599-69-4

• Formula:
• C26H19ClN4OS

• InChI:
• InChI=1S/C26H19ClN4OS/c27-20-10-4-1-7-16(20)15-33-26-30-22-12-6-3-9-19(22)24-29-23(25(32)31(24)26)13-17-14-28-21-11-5-2-8-18(17)21/h1-12,14,23,28H,13,15H2

• InChIKey:
• FDTYHAUGRCIWSQ-UHFFFAOYSA-N

• 5-{[(2-chlorophenyl)methyl]sulfanyl}-2-[(1H-indol-3-yl)methyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one is a useful research compound. Its molecular formula is C26H19ClN4OS and its molecular weight is 470.98. The purity is usually 95%.

N-(2 (N-Methyl-3,4-dichlorophenylacetamido)-3-methylbutyl)pyrrolidine

• CAS RN:
• 115199-69-4

• Formula:
• C18H27Cl3N2O

• InChI:
• InChI=1S/C18H26Cl2N2O.ClH/c1-13(2)17(12-22-8-4-5-9-22)21(3)18(23)11-14-6-7-15(19)16(20)10-14;/h6-7,10,13,17H,4-5,8-9,11-12H2,1-3H3;1H/t17-;/m1./s1

• InChIKey:
• YWMGEVIJURXFPJ-UNTBIKODSA-N

• N-(2 (N-Methyl-3,4-dichlorophenylacetamido)-3-methylbutyl)pyrrolidine, also known as N-(2 (N-Methyl-3,4-dichlorophenylacetamido)-3-methylbutyl)pyrrolidine, is a useful research compound. Its molecular formula is C18H27Cl3N2O and its molecular weight is 393.8 g/mol. The purity is usually 95%.

2-(5-amino-3-(ethylthio)-4-tosyl-1H-pyrazol-1-yl)-N-(3,4-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 1019099-69-4

• Formula:
• C22H26N4O3S2

• InChI:
• InChI=1S/C22H26N4O3S2/c1-5-30-22-20(31(28,29)18-10-6-14(2)7-11-18)21(23)26(25-22)13-19(27)24-17-9-8-15(3)16(4)12-17/h6-12H,5,13,23H2,1-4H3,(H,24,27)

• InChIKey:
• XDTCCKYJJLIFGO-UHFFFAOYSA-N

• 2-(5-amino-3-(ethylthio)-4-tosyl-1H-pyrazol-1-yl)-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.

9-Chloro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one

Usually In Stock

• CAS RN:
• 1310699-69-4

• Formula:
• C10H10ClNO

• InChI:
• InChI=1S/C10H10ClNO/c11-8-5-1-3-7-4-2-6-9(13)12-10(7)8/h1,3,5H,2,4,6H2,(H,12,13)

• InChIKey:
• LEEMHEZPFCBIFY-UHFFFAOYSA-N

• 9-Chloro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.

2-[4-(2,2-Difluoroethoxy)phenyl]ethanol

In Stock

• CAS RN:
• 1695699-69-4

• Formula:
• C10H12F2O2

• InChI:
• InChI=1S/C10H12F2O2/c11-10(12)7-14-9-3-1-8(2-4-9)5-6-13/h1-4,10,13H,5-7H2

• InChIKey:
• WKOZAPKNCKLION-UHFFFAOYSA-N

• 2-[4-(2,2-Difluoroethoxy)phenyl]ethanol is a useful research compound. Its molecular formula is C10H12F2O2 and its molecular weight is 202.2 g/mol. The purity is usually 95%.

1-(Thiophene-2-carbonyl)piperidin-4-amine hydrochloride

In Stock

• CAS RN:
• 1158299-69-4

• Formula:
• C10H15ClN2OS

• InChI:
• InChI=1S/C10H14N2OS.ClH/c11-8-3-5-12(6-4-8)10(13)9-2-1-7-14-9;/h1-2,7-8H,3-6,11H2;1H

• InChIKey:
• KDOMGSPMKIOMKT-UHFFFAOYSA-N

• 1-(Thiophene-2-carbonyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C10H15ClN2OS and its molecular weight is 246.76 g/mol. The purity is usually 95%.

Tert-butyl 5-(aminomethyl)-4-bromo-2-methylpyrazole-3-carboxylate

Usually In Stock

• CAS RN:
• 2248299-69-4

• Formula:
• C10H16BrN3O2

• InChI:
• InChI=1S/C10H16BrN3O2/c1-10(2,3)16-9(15)8-7(11)6(5-12)13-14(8)4/h5,12H2,1-4H3

• InChIKey:
• MGBFPFKSCVNWFG-UHFFFAOYSA-N

• Tert-butyl 5-(aminomethyl)-4-bromo-2-methylpyrazole-3-carboxylate is a useful research compound. Its molecular formula is C10H16BrN3O2 and its molecular weight is 290.161. The purity is usually 95%.

(S)-1-Amino-2,3-dihydro-1H-indene-4-carbonitrile hydrochloride

In Stock

• CAS RN:
• 1213099-69-4

• Formula:
• C10H11ClN2

• InChI:
• InChI=1S/C10H10N2.ClH/c11-6-7-2-1-3-9-8(7)4-5-10(9)12;/h1-3,10H,4-5,12H2;1H/t10-;/m0./s1

• (S)-1-Amino-2,3-dihydro-1H-indene-4-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C10H11ClN2 and its molecular weight is 194.66074. The purity is usually 95%.

1-(Thiophene-2-carbonyl)piperidin-4-amine hydrochloride

• CAS RN:
• 1158299-69-4; 886497-83-2

• Formula:
• C10H15ClN2OS

• InChI:
• InChI=1S/C10H14N2OS.ClH/c11-8-3-5-12(6-4-8)10(13)9-2-1-7-14-9;/h1-2,7-8H,3-6,11H2;1H

• InChIKey:
• KDOMGSPMKIOMKT-UHFFFAOYSA-N

• 1-(Thiophene-2-carbonyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C10H15ClN2OS and its molecular weight is 246.75. The purity is usually 95%.

1,3,7-Triazaspiro[4.4]nonane-2,4-dione

• CAS RN:
• 1334146-82-5; 908099-69-4

• Formula:
• C6H9N3O2

• InChI:
• InChI=1S/C6H9N3O2/c10-4-6(1-2-7-3-6)9-5(11)8-4/h7H,1-3H2,(H2,8,9,10,11)

• InChIKey:
• YRYCOOMEQSXVLJ-UHFFFAOYSA-N

• 1,3,7-Triazaspiro[4.4]nonane-2,4-dione is a useful research compound. Its molecular formula is C6H9N3O2 and its molecular weight is 155.157. The purity is usually 95%.